2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile

• IUPAC Name: 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-6-cyclopropyl-4-(4-methoxyphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C24H19BrN2O2S/c1-29-19-10-6-15(7-11-19)20-12-22(16-2-3-16)27-24(21(20)13-26)30-14-23(28)17-4-8-18(25)9-5-17/h4-12,16H,2-3,14H2,1H3
• InChI Key: RCWLGZQBGRRKIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)C3=CC=C(C=C3)Br)C4CC4
• Molecular Formula: C24H19BrN2O2S
• Molecular Weight: 479.4 g/mol
• CAS No.: 314033-99-3

Description

This nicotinonitrile derivative features a pyridine core substituted at the 2-, 4-, and 6-positions. The 2-position contains a thioether-linked 2-(4-bromophenyl)-2-oxoethyl group, the 4-position has a 4-methoxyphenyl substituent, and the 6-position is occupied by a cyclopropyl group. The bromophenyl and methoxyphenyl groups confer distinct electronic properties (electron-withdrawing vs. electron-donating), while the cyclopropyl group introduces steric constraints. The oxoethyl thioether linkage may participate in hydrogen bonding, influencing crystallinity and intermolecular interactions .

Biological Activity

The compound 2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile is a novel chemical entity that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, synthesis, and relevant case studies.

Chemical Structure and Synthesis

The molecular structure of the compound features a bromophenyl group, a methoxyphenyl group, and a cyclopropyl moiety attached to a nicotinonitrile core. The synthesis typically involves multi-step organic reactions, including:

• Formation of the Nicotinonitrile Core : Achieved through condensation reactions.
• Introduction of Functional Groups : Utilizes methods like Suzuki coupling for the incorporation of bromophenyl and methoxyphenyl groups.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

Antimicrobial Activity

Research has indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives containing bromophenyl groups have shown efficacy against various bacterial strains, suggesting that the presence of this moiety may enhance antibacterial activity .

Anticancer Properties

Preliminary studies have explored the anticancer potential of related compounds. The mechanism often involves the inhibition of specific cellular pathways that lead to apoptosis in cancer cells. For example, some nicotinonitrile derivatives have been reported to induce cell cycle arrest and apoptosis in cancer cell lines .

Anti-inflammatory Effects

Compounds with similar functional groups have demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines. This suggests that 2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile may also possess such properties, potentially making it useful in treating inflammatory diseases .

The proposed mechanism of action for this compound involves:

• Enzyme Inhibition : Binding to specific enzymes or receptors involved in disease pathways.
• Cellular Interaction : Affecting cellular signaling pathways that regulate proliferation and apoptosis.

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds structurally related to 2-((2-(4-Bromophenyl)-2-oxoethyl)thio)-6-cyclopropyl-4-(4-methoxyphenyl)nicotinonitrile:

• Antimicrobial Study : A study demonstrated that similar brominated derivatives exhibited significant inhibition against Gram-positive bacteria, indicating potential for development as antimicrobial agents.
• Cancer Cell Line Testing : In vitro assays showed that derivatives could inhibit the growth of various cancer cell lines, with IC50 values indicating potency comparable to established chemotherapeutics .
• Inflammatory Response Modulation : Research highlighted the ability of related compounds to reduce levels of TNF-alpha and IL-6 in activated macrophages, showcasing their potential in inflammatory conditions .

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity	Notes
Compound A	Structure A	Antimicrobial	Effective against E. coli
Compound B	Structure B	Anticancer	Induces apoptosis in MCF7 cells
Compound C	Structure C	Anti-inflammatory	Reduces cytokine levels

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Nicotinonitrile Derivatives

2-((4-Bromobenzyl)thio)-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile ()

• Core Structure: Nicotinonitrile with substitutions at 2-, 4-, and 6-positions.
• Key Differences: 2-Position: Benzyl thioether (lacking the oxo group) vs. oxoethyl thioether in the target compound. 4-Position: Trifluoromethyl (strongly electron-withdrawing) vs. 4-methoxyphenyl (electron-donating). This alters electronic density on the pyridine ring. 6-Position: Thienyl (aromatic heterocycle) vs. cyclopropyl (non-aromatic, sterically bulky).
• Implications : The trifluoromethyl group enhances metabolic stability but may reduce solubility compared to the methoxyphenyl group. The thienyl substituent could enable π-π stacking, unlike the cyclopropyl group .

2-((2-(4-Nitrophenyl)-2-oxoethyl)thio)-4-phenyl-6-(p-tolyl)nicotinonitrile ()

• Core Structure: Nicotinonitrile with oxoethyl thioether at the 2-position.
• Key Differences :
  • 2-Position : 4-Nitrophenyl (strongly electron-withdrawing) vs. 4-bromophenyl (moderately electron-withdrawing).
  • 4-Position : Phenyl (neutral electronic effect) vs. 4-methoxyphenyl.
  • 6-Position : p-Tolyl (methyl-substituted aromatic) vs. cyclopropyl.
• The p-tolyl group offers steric bulk but lacks the conformational rigidity of cyclopropyl .

6-(4-Bromophenyl)-2-{[2-(dimethylamino)ethyl]sulfanyl}-4-(trifluoromethyl)nicotinonitrile ()

• Core Structure: Nicotinonitrile with bromophenyl and trifluoromethyl groups.
• Key Differences: 2-Position: Dimethylaminoethylsulfanyl (basic, polar) vs. oxoethyl thioether. 6-Position: Bromophenyl vs. cyclopropyl.
• Implications: The dimethylamino group introduces pH-dependent solubility, while the trifluoromethyl group enhances lipophilicity. The absence of the oxo group reduces hydrogen-bonding capacity .

Physicochemical Properties

While direct data for the target compound are unavailable, trends from analogs suggest:

• Melting Points : Compounds with strong intermolecular forces (e.g., nitro or oxo groups) exhibit higher melting points (e.g., ’s 2d: 227.6–228.6°C). The target’s methoxyphenyl and oxoethyl groups may similarly promote crystalline packing .
• Synthetic Yields : Steric hindrance from cyclopropyl (target) vs. less bulky groups (e.g., p-tolyl in ) may reduce yields. reports yields >79% for analogs with simpler substituents .

Structural and Electronic Effects

• Hydrogen Bonding: The oxoethyl thioether in the target and ’s compound enables hydrogen bonding, influencing crystal packing and solubility. This contrasts with benzyl thioethers () or dimethylaminoethylsulfanyl groups () .
• Electronic Modulation : The 4-methoxyphenyl group in the target donates electrons, contrasting with electron-withdrawing trifluoromethyl () or nitro () groups. This affects reactivity in further functionalization.